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For researchers, scientists, and professionals in drug development, the precise and
unambiguous identification of chemical substances is paramount. This guide provides a
comprehensive overview of the various chemical identifiers for nonane, a straight-chain alkane
with nine carbon atoms. Understanding these identifiers is crucial for database searches,
regulatory submissions, and clear communication within the scientific community.

Nonane (CoH-2o0) is a colorless, flammable liquid that serves as a solvent, a component in fuels,
and a reference standard in various analytical applications.[1][2] Its straightforward structure
makes it an excellent model for understanding the principles and applications of chemical
informatics and standardized nomenclature.

The Foundation of Chemical Identity: CAS Registry
Number®

The most widely used and recognized identifier for any chemical substance is its CAS Registry
Number, assigned by the Chemical Abstracts Service. This unique numerical identifier ensures
that a specific substance can be reliably identified, irrespective of the various naming
conventions or languages used.
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For nonane, the primary CAS Registry Number is:
o 111-84-2[1][3][4][5]

This number is the key to accessing a wealth of information in databases such as SciFinder®,
PubChem, and various regulatory inventories. It is essential to note that while other CAS
numbers may be associated with specific isotopic forms or isomers of nonane, 111-84-2 refers
to the unbranched, normal (n-) nonane.

A Deeper Dive into Nonane's Chemical Identifiers

Beyond the CAS number, a suite of alphanumeric identifiers provides structured, machine-
readable information about the molecule's composition and topology. Each of these serves a
distinct purpose in chemical data management and informatics.

IUPAC Nomenclature: The Universal Language

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. For the straight-chain alkane with nine carbon atoms, the
preferred IUPAC name is simply:

* Nonane[4][6]
Synonyms such as n-nonane are also commonly used to specify the linear isomer.[3][4][7]

InChl and InChlKey: The Digital Signature for Molecules

The IUPAC International Chemical Identifier (InChl) is a non-proprietary, textual identifier that
encodes the molecular structure in a layered format.[8][9] This allows for a detailed and unique
representation of a chemical substance. The corresponding InChlKey is a hashed, fixed-length
version of the InChl, ideal for web searches and database indexing.[10]

« INChl:InChl=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-2H3[3][4][7]
« InChIKey:BKIMMITUMNQMOS-UHFFFAOY SA-N[3][6][7]

The InChl string for nonane indicates a molecule with the formula CoHzo, followed by the
connectivity of the carbon atoms and the location of hydrogen atoms.
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SMILES: A Simplified Line Notation

The Simplified Molecular Input Line Entry System (SMILES) is a line notation that describes the
structure of a chemical species using short ASCII strings.[11][12] Its human-readability and
widespread software support make it a popular choice for chemical database entry and
manipulation.[13][14]

e SMILES:CCCCCCCCC[1][4][7]

This simple string elegantly represents the linear chain of nine carbon atoms in nonane.

Other Important Identifiers

Several other identifiers are crucial for regulatory and commercial purposes:

e EC Number: 203-913-4 (European Community number)[1][5][7]

e UN Number: 1920 (United Nations number for hazardous materials)[1][3][4]
e PubChem CID: 8141[1][4]

Summary of Nonane's Chemical Identifiers

The following table provides a quick reference for the key chemical identifiers of nonane.
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Identifier Type Identifier

CAS Number 111-84-2[1][3][4][5]

IUPAC Name Nonane[4][6]

Synonyms n-Nonane, Shellsol 140[3][4][7]

inChl INChl=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-
n

2H3[3][4][7]
InChiKey BKIMMITUMNQMOS-UHFFFAOYSA-N[3][6][7]
SMILES CCCCCCCCC[1][4][7]
EC Number 203-913-4[1][5][7]
UN Number 1920[1][3][4]
PubChem CID 8141[1][4]

The Interconnectivity of Chemical Identifiers

The various identifiers for a chemical substance are not isolated pieces of information but are
interconnected. A CAS number can be used to retrieve all other identifiers from a database.
Similarly, an InChl or SMILES string can be used to generate a 2D or 3D representation of the
molecule, from which other properties and identifiers can be derived. This network of identifiers
ensures that researchers can seamlessly navigate the vast landscape of chemical information.
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Caption: Interrelationship of Nonane's Chemical Identifiers.

Conclusion

A thorough understanding and correct application of chemical identifiers are fundamental to
modern chemical research and development. For a seemingly simple molecule like nonane,
the array of identifiers from the universal CAS number to the descriptive INChl and SMILES
strings provides a robust framework for its unambiguous identification and the seamless
exchange of scientific data. This guide serves as a foundational reference for professionals
who require precision and clarity in their chemical information management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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